Cas no 2137763-74-5 (5-Benzofurancarboxaldehyde, 2-(aminomethyl)-)

• Product Name: 5-Benzofurancarboxaldehyde, 2-(aminomethyl)-
• CAS No: 2137763-74-5
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 5278817
• Update Time: 2025-11-03

5-Benzofurancarboxaldehyde, 2-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Benzofurancarboxaldehyde, 2-(aminomethyl)-

• Inchi： 1S/C10H9NO2/c11-5-9-4-8-3-7(6-12)1-2-10(8)13-9/h1-4,6H,5,11H2
• InChI Key： PSVYHRWRBJRFFP-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C=O)C=C2C=C1CN

Additional information on 5-Benzofurancarboxaldehyde, 2-(aminomethyl)-

Comprehensive Overview of 5-Benzofurancarboxaldehyde, 2-(aminomethyl)- (CAS No. 2137763-74-5): Properties, Applications, and Industry Insights

The compound 5-Benzofurancarboxaldehyde, 2-(aminomethyl)- (CAS No. 2137763-74-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Characterized by its unique benzofuran core and functional aminomethyl group, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines aromaticity with reactive aldehyde and amine functionalities, enabling diverse applications ranging from drug development to advanced polymer design.

In recent years, the demand for heterocyclic compounds like 5-Benzofurancarboxaldehyde has surged due to their role in designing bioactive molecules. Researchers frequently explore its potential in creating central nervous system (CNS) therapeutics, leveraging the benzofuran scaffold's ability to cross the blood-brain barrier. The compound's CAS No. 2137763-74-5 is often cited in patent literature for neurodegenerative disease research, aligning with growing public interest in Alzheimer's and Parkinson's treatments.

From a synthetic perspective, the 2-(aminomethyl) modification enhances this molecule's reactivity, making it valuable for Schiff base formation or multicomponent reactions. Industry professionals frequently search for "benzofuran derivatives solubility" or "aminomethyl benzaldehyde stability" – key parameters affecting its utility in catalysis and ligand design. Recent studies highlight its potential in metal-organic frameworks (MOFs), addressing sustainability concerns in industrial chemistry.

The compound's spectral properties (FT-IR, NMR) show distinctive peaks at 1680 cm^-1 (C=O stretch) and 3.8 ppm (CH₂-NH₂), frequently referenced in analytical method development. With increasing focus on green chemistry, researchers investigate solvent-free synthesis routes for this intermediate, responding to searches like "eco-friendly benzofuran production". Its logP value (~1.9) suggests balanced hydrophilicity, crucial for drug formulation applications.

In material science, CAS 2137763-74-5 contributes to conducting polymers development, particularly in organic electronics – a trending topic due to flexible device innovations. The compound's electron-rich furan ring enables π-stacking in semiconductor materials, addressing search queries about "small molecule organic semiconductors". Quality control protocols emphasize HPLC purity (>98%) requirements, reflecting industry standards for high-performance materials.

Regulatory databases list this compound under research chemicals classification, with proper handling guidelines for laboratory use. While not classified as hazardous under major chemical inventories, proper personal protective equipment (PPE) including nitrile gloves and safety goggles is recommended during handling – a frequent search topic among laboratory technicians. Storage at 2-8°C under inert atmosphere maintains stability, as indicated by accelerated stability studies.

Emerging applications include its use as a fluorescent probe precursor, capitalizing on the benzofuran moiety's luminescent properties. This aligns with increasing interest in bioimaging agents, evidenced by rising searches for "small molecule fluorescent tags". The compound's structure-activity relationship (SAR) studies frequently appear in medicinal chemistry publications, particularly regarding GPCR-targeted drugs development.

Supply chain data indicates growing custom synthesis demand for CAS 2137763-74-5, with manufacturers offering gram-to-kilogram scale production. Analytical certificates typically include mass spectrometry and elemental analysis data, addressing quality assurance queries from procurement specialists. The compound's shelf life (typically 24 months when properly stored) and shipping conditions (ambient temperature for small quantities) are common concerns among international buyers.